Cas no 1805922-93-3 (Methyl 3-cyano-2-(difluoromethyl)-6-hydroxypyridine-4-carboxylate)

• Product Name: Methyl 3-cyano-2-(difluoromethyl)-6-hydroxypyridine-4-carboxylate
• CAS No: 1805922-93-3
• MF: C₉H₆F₂N₂O₃
• MW: 228.152348995209
• CID: 4875506
• Update Time: 2025-06-11

Methyl 3-cyano-2-(difluoromethyl)-6-hydroxypyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-2-(difluoromethyl)-6-hydroxypyridine-4-carboxylate

• Inchi： 1S/C9H6F2N2O3/c1-16-9(15)4-2-6(14)13-7(8(10)11)5(4)3-12/h2,8H,1H3,(H,13,14)
• InChI Key： ZJNBLZNRCQHDRZ-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)C(C(=O)OC)=CC(N1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 457
• XLogP3: -0.2
• Topological Polar Surface Area: 79.2

Additional information on Methyl 3-cyano-2-(difluoromethyl)-6-hydroxypyridine-4-carboxylate

Recent Advances in the Study of Methyl 3-cyano-2-(difluoromethyl)-6-hydroxypyridine-4-carboxylate (CAS: 1805922-93-3)

The compound Methyl 3-cyano-2-(difluoromethyl)-6-hydroxypyridine-4-carboxylate (CAS: 1805922-93-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyridine core and functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological activity, making it a subject of intense investigation.

One of the key areas of research involves the synthesis and structural modification of this compound to enhance its pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves the yield and purity of Methyl 3-cyano-2-(difluoromethyl)-6-hydroxypyridine-4-carboxylate. The researchers employed a multi-step process involving condensation, cyclization, and esterification, which resulted in a more efficient and scalable production method. This advancement is critical for further preclinical and clinical studies.

In addition to its synthetic improvements, the biological activity of Methyl 3-cyano-2-(difluoromethyl)-6-hydroxypyridine-4-carboxylate has been explored in the context of enzyme inhibition. Preliminary findings suggest that this compound acts as a potent inhibitor of certain kinases involved in inflammatory pathways. A recent in vitro study demonstrated its ability to suppress the activity of key pro-inflammatory cytokines, highlighting its potential as a therapeutic agent for autoimmune diseases and chronic inflammation.

Another significant development is the exploration of this compound's role in cancer therapy. Researchers have identified its ability to interfere with cellular signaling pathways that are often dysregulated in cancer cells. Specifically, Methyl 3-cyano-2-(difluoromethyl)-6-hydroxypyridine-4-carboxylate has shown inhibitory effects on tumor growth in animal models, particularly in cases of breast and lung cancer. These findings were presented at the 2023 American Association for Cancer Research (AACR) Annual Meeting, sparking interest in its potential as a targeted therapy.

Despite these promising results, challenges remain in the development of Methyl 3-cyano-2-(difluoromethyl)-6-hydroxypyridine-4-carboxylate as a viable drug candidate. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Current efforts are focused on structural analogs and prodrug formulations to overcome these limitations.

In conclusion, Methyl 3-cyano-2-(difluoromethyl)-6-hydroxypyridine-4-carboxylate (CAS: 1805922-93-3) represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and promising biological activities make it a valuable candidate for further investigation. Continued research into its synthesis, mechanism of action, and therapeutic applications will be essential to fully realize its potential in the pharmaceutical industry.